Cas no 910123-62-5 (1-Methylisoquinoline-3-carboxylic acid)

1-Methylisoquinoline-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C11H9NO2. This compound features a methyl-substituted isoquinoline backbone, with a carboxylic acid functional group at the 3-position, enhancing its utility as a versatile intermediate in organic synthesis. Its rigid aromatic structure and polar carboxyl group make it suitable for applications in pharmaceutical research, particularly in the development of bioactive molecules and metal-chelating agents. The compound exhibits good stability under standard conditions and can undergo further derivatization, such as amidation or esterification, to yield specialized derivatives. Its well-defined structure and reactivity profile make it valuable for medicinal chemistry and material science applications.

1-Methylisoquinoline-3-carboxylic acid structure

910123-62-5 structure

Product Name:1-Methylisoquinoline-3-carboxylic acid

CAS No:910123-62-5

MF:C₁₁H₉NO₂

MW:187.194662809372

MDL:MFCD12547207

CID:1088847

PubChem ID:18965010

Update Time:2025-05-27

1-Methylisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Methylisoquinoline-3-carboxylic acid
- DKZQAXBFQVRGMQ-UHFFFAOYSA-N
- 910123-62-5
- SCHEMBL1202533
- 1-METHYLISOQUINOLINE-3-CARBOXYLICACID
- 1-methyl-isoquinoline-3-carboxylic acid
- CS-0310809
- DTXSID20596935
- MDL： MFCD12547207
- Inchi： 1S/C11H9NO2/c1-7-9-5-3-2-4-8(9)6-10(12-7)11(13)14/h2-6H,1H3,(H,13,14)
- InChI Key： DKZQAXBFQVRGMQ-UHFFFAOYSA-N
- SMILES： OC(C1=CC2C=CC=CC=2C(C)=N1)=O

Computed Properties

Exact Mass: 187.063328530g/mol
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 50.2Å²

1-Methylisoquinoline-3-carboxylic acid Pricemore >>

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Chemenu	CM145154-250mg	1-methylisoquinoline-3-carboxylic acid	910123-62-5	95%	250mg	$474	2024-07-20
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